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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

gaseous nitrosyl cyanide (ONCN). The information is compiled from spectroscopic studies

and theoretical calculations, offering valuable data for researchers in various fields, including

molecular modeling and drug development.

Core Thermodynamic Data
The thermodynamic properties of gaseous nitrosyl cyanide have been calculated based on its

vibrational and rotational constants determined from spectroscopic measurements. The

following table summarizes these key properties at various temperatures, assuming the

substance behaves as an ideal gas.
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Temperature
(K)

(H⁰ - E₀⁰)/T
(cal/mol·K)

-(G⁰ - E₀⁰)/T
(cal/mol·K)

S⁰ (cal/mol·K) Cₚ⁰ (cal/mol·K)

100 8.65 47.16 55.81 9.42

200 9.92 53.30 63.22 11.98

273.15 10.70 56.16 66.86 13.33

298.15 10.95 56.93 67.88 13.71

300 10.97 56.99 67.96 13.74

400 12.04 59.95 71.99 15.24

500 12.92 52.42 75.34 16.32

600 13.64 64.57 78.21 17.12

700 14.23 66.47 80.70 17.72

800 14.73 68.18 82.91 18.18

900 15.15 69.74 84.89 18.54

1000 15.52 71.17 86.69 18.82

Data sourced from the Journal of Chemical Physics[1].

Molecular and Spectroscopic Constants
The calculation of the thermodynamic properties is rooted in the fundamental molecular and

spectroscopic constants of nitrosyl cyanide. These have been determined through infrared

and microwave spectroscopy.
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Parameter Value Unit

Vibrational Frequencies

ν₁ (C≡N stretch) 2174.5 cm⁻¹

ν₂ (N=O stretch) 1484.3 cm⁻¹

ν₃ (C-N stretch) 820.0 cm⁻¹

ν₄ (N-C-N bend) 583.3 cm⁻¹

ν₅ (O-N-C bend) 270 cm⁻¹

ν₆ (Out-of-plane bend) 240 cm⁻¹

Moments of Inertia

Iₐ 6.3977 amu·Å²

Iₑ 93.7300 amu·Å²

Iₑ 100.1276 amu·Å²

Vibrational frequencies and moments of inertia are from the Journal of Chemical Physics and a

study in the Journal of the Chemical Society, Faraday Transactions 2.[1][2][3]

Experimental Protocols
Synthesis of Gaseous Nitrosyl Cyanide

The preparation of gaseous nitrosyl cyanide (ONCN) was adapted from previously described

methods.[1] The synthesis involves the reaction of granular silver cyanide (99.0%) with nitrosyl

chloride. The reactants are placed in a series of U-tubes. The volatile products, including

ONCN, are collected in a cold trap cooled to -83°C.[1]

Purification

Purification of the synthesized ONCN is achieved through a series of bulb-to-bulb distillations.

This process is carried out from a pentane slush bath at approximately -130°C into a receiver

cooled with liquid nitrogen. This method yields samples with a purity of 96%-99%.[1]
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Spectroscopic Analysis

Infrared Spectroscopy: The vapor-phase infrared spectrum of nitrosyl cyanide was

recorded between 4000 and 250 cm⁻¹.[1][4] This analysis was crucial for identifying the

fundamental vibrational frequencies of the molecule.

Microwave Spectroscopy: Microwave spectra were measured for various isotopic species of

nitrosyl cyanide (NOCN, ¹⁵NOCN, NOC¹⁵N, NO¹³CN, and N¹⁸OCN). These measurements

established the planarity of the molecule and provided the data for determining its moments

of inertia.[2][3]

Visible and UV Spectroscopy: The visible and UV spectra were obtained using a Cary Model

14 Recording Spectrophotometer. The visible spectrum shows a weak, broad band centered

at 738 nm, which is responsible for the characteristic blue-green color of gaseous ONCN.

The UV spectrum exhibits several peaks with a maximum absorption at 216 nm.[1]

Determination of Thermodynamic Properties
The thermodynamic properties of gaseous nitrosyl cyanide were calculated using statistical

mechanics, assuming an ideal gas behavior. The workflow for this calculation is outlined in the

diagram below.

Statistical Mechanics CalculationInfrared Spectroscopy Vibrational Frequencies (ν)

Microwave Spectroscopy Moments of Inertia (I)

Partition Functions (q) Thermodynamic Properties
(S°, Cₚ°, H°, G°)

Click to download full resolution via product page

Caption: Workflow for calculating thermodynamic properties of gaseous nitrosyl cyanide.

The fundamental inputs for these calculations are the vibrational frequencies and moments of

inertia, which are determined experimentally. These molecular parameters are then used to

calculate the vibrational and rotational partition functions. From these partition functions, the
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standard thermodynamic properties such as entropy (S⁰), heat capacity (Cₚ⁰), enthalpy (H⁰),

and Gibbs free energy (G⁰) can be derived as a function of temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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